Cas no 875140-12-8 (methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate)

• Product Name: methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate
• CAS No: 875140-12-8
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 1902421
• PubChem ID: 60690882
• Update Time: 2025-11-01

methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate Chemical and Physical Properties

Names and Identifiers

• Valine, N-(4-pyridinylmethyl)-, methyl ester
• methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate
• 875140-12-8
• EN300-1070774
• LJFOYCSJSUHWJG-UHFFFAOYSA-N
• SCHEMBL5176167
• AKOS009071280
• methyl 3-methyl-2-{[(pyridin-4-yl)methyl]amino}butanoate
• 3-methyl-2-[(pyridin-4-ylmethyl)-amino]-butyric acid methyl ester

• Inchi： 1S/C12H18N2O2/c1-9(2)11(12(15)16-3)14-8-10-4-6-13-7-5-10/h4-7,9,11,14H,8H2,1-3H3
• InChI Key： LJFOYCSJSUHWJG-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)C)NCC1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 222.136827821Da
• Monoisotopic Mass: 222.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.2Ų

Additional information on methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate

Methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate (CAS No. 875140-12-8): A Comprehensive Review

Methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate, identified by its CAS number 875140-12-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a complex structure that includes a pyridine moiety and an amine functional group, has garnered attention due to its potential applications in drug development and molecular research. The detailed examination of its chemical properties, synthesis methods, and emerging applications provides valuable insights into its role in modern chemical biology.

The molecular structure of methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate consists of a butanoate backbone modified with a methyl group at the third carbon and an amine substituent attached to the second carbon. The presence of the pyridine ring at the fourth position of the pyridine moiety introduces unique electronic and steric properties, making this compound a versatile scaffold for various chemical modifications. Such structural features are particularly valuable in the design of molecules that require specific interactions with biological targets.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity. The amine group in methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate offers a site for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility has made it a useful building block in the synthesis of potential therapeutic agents. For instance, researchers have explored its use in the development of small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic diseases.

One of the most compelling aspects of this compound is its potential application in drug discovery. The pyridine ring is known to interact favorably with various biological targets, including proteins and enzymes. This interaction can be harnessed to develop molecules that exhibit potent activity against specific diseases. Recent studies have demonstrated that derivatives of methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate exhibit promising pharmacological effects in preclinical models. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions followed by functional group transformations. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to introduce the desired structural features. The efficiency of these synthetic methods is crucial for large-scale production, which is essential for both research and commercial applications.

The chemical properties of this compound also make it an attractive candidate for use in material science applications. For example, its ability to form stable complexes with metal ions has been explored in the development of new materials with enhanced catalytic or electronic properties. Additionally, the presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with a wide range of solvents, making it suitable for various formulations.

In conclusion, methyl 3-methyl-2-{(pyridin-4-yl)methylamino}butanoate (CAS No. 875140-12-8) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features, combined with its synthetic accessibility, make it a valuable tool for chemists and biologists alike. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions across multiple scientific disciplines.